Cas no 1753-50-0 (2-Chloropyrimidine-5-carbonitrile)

• Product Name: 2-Chloropyrimidine-5-carbonitrile
• CAS No: 1753-50-0
• MF: C₅H₂ClN₃
• MW: 139.542479038239
• MDL: MFCD10697145
• CID: 41938
• PubChem ID: 21473592
• Update Time: 2025-05-22

2-Chloropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-pyrimidinecarbonitrile
• 5-Pyrimidinecarbonitrile, 2-chloro-
• 2-Chloropyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 2-chloro- (7CI,8CI)
• 2-Chlor-5-cyanopyrimidin
• 2-Chlor-5-cyan-pyrimidin
• 2-chloro-5-cyano pyrimidine
• 2-chloro-pyrimidine-5-carbonitrile
• 2-Chloro-5-pyriMidinecarb...
• 2-Chloro-5-pyriMidinecarbonitril
• PubChem17475
• FXQSUQZXESNFNH-UHFFFAOYSA-N
• 5-Pyrimidinecarbonitrile,2-chloro-
• 2-CHLORO-5-CYANOPYRIMIDINE
• STL557082
• BBL103272
• RP01221
• PB20472
• SY006641
• ST1140981
• AC-25581
• AMY13240
• SCHEMBL612921
• EN300-120345
• AKOS006305559
• Z1198277283
• A851951
• MFCD10697145
• CS-W003736
• W-206222
• DTXSID00614368
• FT-0645927
• 1753-50-0
• 4E-036
• DB-009943

• MDL： MFCD10697145
• Inchi： 1S/C5H2ClN3/c6-5-8-2-4(1-7)3-9-5/h2-3H
• InChI Key： FXQSUQZXESNFNH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C#N)C=N1

Computed Properties

• Exact Mass: 138.99400
• Monoisotopic Mass: 138.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6

Experimental Properties

• Density: 1.43
• Boiling Point: 331.3 °C at 760 mmHg
• Flash Point: 331.3 °C at 760 mmHg
• Refractive Index: 1.568
• PSA: 49.57000
• LogP: 1.00168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Chloropyrimidine-5-carbonitrile

Comprehensive Overview of 2-Chloropyrimidine-5-carbonitrile (CAS No. 1753-50-0): Properties, Applications, and Industry Insights

2-Chloropyrimidine-5-carbonitrile (CAS No. 1753-50-0) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This chloropyrimidine derivative features a cyano group at the 5-position, making it a valuable building block for synthesizing complex molecules. Its molecular formula C₅H₂ClN₃ and molecular weight of 139.55 g/mol contribute to its unique reactivity profile, particularly in nucleophilic substitution reactions.

The growing demand for pyrimidine-based compounds in drug discovery has significantly increased interest in 2-Chloropyrimidine-5-carbonitrile. Researchers frequently search for "synthesis of 2-Chloropyrimidine-5-carbonitrile" and "applications of chloropyrimidine derivatives," reflecting its importance in medicinal chemistry. Recent studies highlight its role as a precursor for kinase inhibitors and antiviral agents, aligning with current pharmaceutical trends targeting protein-protein interactions and RNA viruses.

From a structural perspective, the chloropyrimidine scaffold offers excellent opportunities for structural diversification. The chlorine atom at the 2-position serves as an excellent leaving group, while the carbonitrile group at the 5-position provides a handle for further functionalization. This dual functionality explains why "1753-50-0 chemical properties" ranks among the top search queries related to this compound in scientific databases.

In material science applications, 2-Chloropyrimidine-5-carbonitrile has gained attention for its potential in designing organic electronic materials. The conjugated π-system of the pyrimidine ring, combined with the electron-withdrawing effects of both chlorine and cyano groups, makes it interesting for developing novel semiconductors. Searches for "pyrimidine-based electronic materials" have increased by 42% in the past year, according to recent literature analysis.

The compound's stability and solubility characteristics make it particularly valuable for combinatorial chemistry approaches. Many researchers investigating "high-throughput screening of heterocycles" include 2-Chloropyrimidine-5-carbonitrile in their compound libraries. Its moderate solubility in common organic solvents (DMSO, DMF, and THF) facilitates various reaction conditions while maintaining good handling properties.

Quality control aspects of 1753-50-0 frequently appear in technical discussions, with analytical methods including HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy being commonly referenced. The compound typically shows ≥97% purity in commercial samples, with moisture content being a critical specification parameter for many applications. These technical details address frequent search queries about "2-Chloropyrimidine-5-carbonitrile specifications" and "analytical methods for pyrimidine derivatives."

Recent patent analyses reveal growing interest in chloropyrimidine chemistry, with over 120 new patents filed in 2023 mentioning derivatives of 2-Chloropyrimidine-5-carbonitrile. This surge correlates with increased searches for "pyrimidine patent landscape" and "recent advances in heterocyclic chemistry." The compound's utility in creating molecular diversity makes it particularly valuable for intellectual property development in the pharmaceutical sector.

Environmental and handling considerations for 1753-50-0 follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during handling. These safety aspects respond to common queries about "handling chloropyrimidine derivatives" and "storage conditions for nitrile heterocycles" in research settings.

The global market for 2-Chloropyrimidine-5-carbonitrile reflects broader trends in fine chemical supply chains. With major production centers in Europe, North America, and Asia, availability remains stable despite fluctuations in precursor markets. Industry reports tracking "specialty chemical market trends" often cite pyrimidine derivatives as growth segments, particularly for applications in personalized medicine development.

Future research directions for 2-Chloropyrimidine-5-carbonitrile include exploring its potential in click chemistry applications and as a ligand in catalytic systems. The compound's structural features make it suitable for developing metal-organic frameworks (MOFs) and other advanced materials. These emerging applications address growing scientific interest in "multifunctional heterocyclic building blocks" and "smart material precursors."